Cas no 1261830-00-5 (2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261830-00-5
• MF: C₁₂H₆ClF₃INO
• MW: 399.534824848175
• CID: 4987578
• Update Time: 2025-05-26

2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF3INO/c13-11-10(17)5-8(6-18-11)7-2-1-3-9(4-7)19-12(14,15)16/h1-6H
• InChI Key： HNWFQQMPCIQYEQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261830-00-5)

2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261830-00-5) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and halogen substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine exhibit potent inhibitory activity against specific tyrosine kinases, highlighting its potential in oncology drug development. The study also emphasized the compound's favorable pharmacokinetic properties, such as metabolic stability and bioavailability.

In addition to its applications in kinase inhibition, this compound has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that halogenated pyridine derivatives, including 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine, display broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings suggest its potential as a scaffold for novel antibiotics.

Another notable application of this compound is in the field of agrochemicals. A 2022 patent (WO2022156789) disclosed its use in the synthesis of herbicides and fungicides. The patent highlighted the compound's efficacy in controlling weed growth and fungal infections in crops, with minimal environmental toxicity. This dual utility in pharmaceuticals and agrochemicals underscores its versatility and industrial relevance.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine. Recent efforts have focused on improving synthetic routes to enhance yield and reduce production costs. A 2023 article in Organic Process Research & Development described a novel catalytic method that significantly improves the efficiency of the halogenation step, addressing one of the key bottlenecks in its synthesis.

In conclusion, 2-Chloro-3-iodo-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261830-00-5) represents a valuable chemical entity with diverse applications in drug discovery, antimicrobial therapy, and agrochemical development. Ongoing research aims to further elucidate its mechanistic pathways and expand its utility in these fields. Future studies may explore its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, given its unique structural features.